Cas no 1219905-32-4 (1-4-(cyclopropanesulfonyl)piperazin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one)

• Product Name: 1-4-(cyclopropanesulfonyl)piperazin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one
• CAS No: 1219905-32-4
• MF: C₁₈H₂₆N₂O₄S
• MW: 366.475043773651
• CID: 6033803
• PubChem ID: 49677128
• Update Time: 2025-05-21

1-4-(cyclopropanesulfonyl)piperazin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(cyclopropanesulfonyl)piperazin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one
• 1-(4-cyclopropylsulfonylpiperazin-1-yl)-2-(4-propan-2-ylphenoxy)ethanone
• AKOS024526664
• SR-01000925981
• 1-(4-(cyclopropylsulfonyl)piperazin-1-yl)-2-(4-isopropylphenoxy)ethanone
• SR-01000925981-1
• F5882-1909
• VU0527327-1
• 1219905-32-4
• 1-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-[4-(propan-2-yl)phenoxy]ethan-1-one

• Inchi： 1S/C18H26N2O4S/c1-14(2)15-3-5-16(6-4-15)24-13-18(21)19-9-11-20(12-10-19)25(22,23)17-7-8-17/h3-6,14,17H,7-13H2,1-2H3
• InChI Key： GCHFBSXLXHHKIB-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(S(C2CC2)(=O)=O)CC1)COC1=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 366.16132849g/mol
• Monoisotopic Mass: 366.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 1-4-(cyclopropanesulfonyl)piperazin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one

1-4-(Cyclopropanesulfonyl)piperazin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one: A Comprehensive Overview

The compound with CAS No. 1219905-32-4, commonly referred to as 1-4-(cyclopropanesulfonyl)piperazin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in drug development, particularly in the areas of anti-inflammatory and antitumor therapies.

The molecular structure of 1-4-(cyclopropanesulfonyl)piperazin is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. This ring is substituted with a cyclopropane sulfonyl group, adding to the compound's stability and bioavailability. The presence of the phenoxy group further enhances its pharmacokinetic properties, making it a valuable candidate for drug design.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced synthetic techniques, including Suzuki coupling and Stille coupling reactions, to optimize its production. These methods have not only improved the yield but also ensured the purity of the final product, which is crucial for its intended therapeutic applications.

One of the most promising aspects of 1-one derivatives like this compound is their ability to modulate key enzymes and receptors involved in inflammatory processes. Studies conducted in vitro have demonstrated its potent anti-inflammatory activity, particularly through the inhibition of cyclooxygenase (COX) enzymes. This suggests that it could be a potential candidate for treating conditions such as arthritis and other inflammatory disorders.

In addition to its anti-inflammatory properties, this compound has also shown significant antitumor activity in preclinical models. Research indicates that it may induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR pathway. These findings have sparked interest in exploring its potential as an anticancer agent, either as a standalone therapy or in combination with existing chemotherapeutic agents.

The phenoxy group within the molecule plays a critical role in determining its pharmacodynamic properties. This group enhances the compound's ability to cross cellular membranes, improving its bioavailability and efficacy. Furthermore, the presence of the propan-2-yl substituent contributes to the molecule's lipophilicity, which is essential for its interaction with various biological targets.

Recent advancements in computational chemistry have also provided valuable insights into the molecular interactions of this compound. Molecular docking studies have revealed that it exhibits strong binding affinity to several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a versatile drug candidate with multiple therapeutic applications.

In conclusion, 1-one derivatives like 1-CAS No. 1219905 are at the forefront of modern drug discovery efforts. Their unique structural features and diverse biological activities make them invaluable tools in addressing unmet medical needs. As research continues to uncover their full potential, it is likely that these compounds will play a pivotal role in shaping future therapeutic strategies across various disease domains.